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Compound of Interest

Compound Name:
N-Cyclohexyl-4-

methylbenzenesulfonamide

CAS No.: 80-30-8

Cat. No.: B1585208

Get Quote

CAS: 80-30-8 | N-Cyclohexyl-p-toluenesulfonamide

Executive Summary
This guide defines the standard operating procedure (SOP) for the disposal of N-Cyclohexyl-
4-methylbenzenesulfonamide. While this compound is often classified as a "general organic

chemical" rather than a high-hazard acute toxin (like cyanides), its sulfonamide moiety confers

environmental persistence. Therefore, the disposal strategy prioritizes thermal destruction

(incineration) over chemical neutralization or aqueous discharge.

Part 1: Chemical Identity & Hazard Profile
Before initiating disposal, verify the material identity. Misidentification of sulfonamides as "salts"

often leads to improper aqueous discharge, which is a violation of environmental compliance

due to aquatic toxicity risks.
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Parameter Specification

Chemical Name N-Cyclohexyl-4-methylbenzenesulfonamide

Synonyms
N-Cyclohexyl-p-toluenesulfonamide; Santicizer

1H

CAS Number 80-30-8

Physical State White to yellowish crystalline solid

Solubility
Insoluble in water (<0.1 g/100 mL); Soluble in

ethanol, acetone

Flash Point ~350°C (Estimated)

GHS Hazards

H302 (Harmful if swallowed), H315 (Skin

Irritant), H319 (Eye Irritant), H411 (Toxic to

aquatic life)

RCRA Status

Not P-listed or U-listed.[1][2][3] Regulated as

Non-RCRA Hazardous Chemical Waste (unless

mixed with listed solvents).

Part 2: Pre-Disposal Risk Assessment (The "Why")
1. Environmental Persistence (The Sulfonamide Bond) The sulfonamide functional group (

) is chemically stable and resistant to hydrolysis under neutral conditions. Discharging this
compound into laboratory drains is strictly prohibited because municipal water treatment plants
are generally ineffective at degrading sulfonamides, leading to bioaccumulation in aquatic
ecosystems.

2. Thermal Stability This compound has a high boiling point (~350°C). Standard autoclaving is

ineffective for destruction. The only validated disposal method is high-temperature incineration

(>1000°C) with flue gas scrubbing to capture sulfur oxides (

) and nitrogen oxides (

).

3. Chemical Incompatibility
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Do NOT mix with strong oxidizers (e.g., Nitric acid, Peroxides).

Do NOT treat with Hypochlorite (Bleach). Reaction with bleach can form N-chloro-

sulfonamides, which are potentially unstable and more toxic than the parent compound.

Part 3: Step-by-Step Disposal Protocol
Scenario A: Pure Solid Waste (Expired or Surplus Reagent)

Step 1: Containment. Do not empty the original manufacturer bottle if possible. If the material

is in a beaker or weighing boat, transfer it to a clear, sealable polyethylene bag (minimum 4

mil thickness).

Step 2: Secondary Containment. Place the primary bag or bottle inside a secondary high-

density polyethylene (HDPE) container or a secondary bag (double-bagging).

Step 3: Labeling. Apply a hazardous waste tag.[4]

Chemical Name: "N-Cyclohexyl-4-methylbenzenesulfonamide" (Do not use

abbreviations).[1]

Hazard Checkbox: Toxic, Irritant.

State: Solid.[2][5][6]

Step 4: Stream Selection. Place in the Non-Halogenated Solid Organic Waste drum.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)
Step 1: Solvent Assessment. Determine the primary solvent.

If Halogenated (DCM, Chloroform): Segregate to Halogenated Waste.

If Non-Halogenated (Acetone, Ethanol, Ethyl Acetate): Segregate to Non-Halogenated

Organic Waste.

Step 2: pH Check. Ensure the solution pH is between 5 and 9.[7] If the reaction involved

strong acids/bases, neutralize carefully before adding to the waste carboy to prevent heat

generation in the drum.[7]
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Step 3: Precipitation Check. Because N-Cyclohexyl-4-methylbenzenesulfonamide is

insoluble in water, if you performed an aqueous workup, the compound is likely in the

organic layer.

Crucial: If the compound precipitates out of the waste solvent, do not filter it unless

required by your facility. Slurries are generally acceptable for fuel blending/incineration.

Scenario C: Contaminated Debris (Gloves, Weighing Papers)[4]
Step 1: Collect all disposable nitrile gloves, paper towels, and weighing boats contaminated

with the solid.

Step 2: Place in a dedicated "Chemically Contaminated Debris" bin (usually a yellow or clear

bag).

Step 3: Do NOT place in regular trash. Even trace amounts contribute to environmental load.

Part 4: Waste Stream Decision Logic
The following diagram illustrates the decision-making process for segregating this specific

sulfonamide.
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Waste Generation:
N-Cyclohexyl-4-methylbenzenesulfonamide

Physical State?

Solid Waste
(Pure or Debris)

 Powder/Crystals

Liquid Waste
(Solution/Slurry)

 In Solution

Bin: Solid Organic Waste
(Destruction: Incineration)

 Double Bag & Tag

Primary Solvent?

Halogenated Solvent
(e.g., DCM, CHCl3)

 Contains Halogens

Non-Halogenated Solvent
(e.g., Acetone, EtOH)

 No Halogens

Bin: Halogenated Liquid Waste
(Destruction: High Temp Incineration)

Bin: Non-Halogenated Liquid Waste
(Destruction: Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision tree for segregating N-Cyclohexyl-4-methylbenzenesulfonamide waste

streams. Note that all paths lead to thermal destruction.

Part 5: Emergency Spill Response
Spill Kit Requirements: Nitrile gloves, safety goggles, N95 dust mask (or respirator if fine

powder), scoop/dustpan, absorbent pads.

Dry Spill (Powder):
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Do not dry sweep vigorously to avoid generating dust.

Dampen a paper towel or absorbent pad with ethanol or water to gently wipe up the

powder.

Place all materials into a heavy-duty plastic bag.

Seal and label as "Hazardous Waste - Debris."

Wet Spill (Solution):

Cover the spill with an inert absorbent (vermiculite or spill pads).

Do not use sawdust (combustible risk if solvent is flammable).

Scoop absorbed material into a waste container.

Clean the surface with soap and water.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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